Cas no 86817-77-8 (2-4-(propan-2-yloxy)phenylethan-1-ol)

2-4-(propan-2-yloxy)phenylethan-1-ol structure
86817-77-8 structure
Product Name:2-4-(propan-2-yloxy)phenylethan-1-ol
CAS No:86817-77-8
Molecular Formula:C11H16O2
Molecular Weight:180.243543624878
MDL:MFCD08694208
CID:991957
PubChem ID:228096

2-4-(propan-2-yloxy)phenylethan-1-ol Properties

Names and Identifiers

    • 2-(4-propan-2-yloxyphenyl)ethanol
    •  
    • 2-4-(propan-2-yloxy)phenylethan-1-ol
    • AKOS000279832
    • IVMMFYBOPVQEIK-UHFFFAOYSA-N
    • CS-0355223
    • 2-[4-(propan-2-yloxy)phenyl]ethan-1-ol
    • 2-(4-isopropoxyphenyl)ethanol
    • NSC20709
    • DTXSID60281196
    • 86817-77-8
    • SCHEMBL833204
    • NSC-20709
    • EN300-1634237
    • 2-(4-Isopropoxyphenyl)ethan-1-ol
    • DS-003377
    • MDL: MFCD08694208
    • InChIKey: IVMMFYBOPVQEIK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H16O2/c1-9(2)13-11-5-3-10(4-6-11)7-8-12/h3-6,9,12H,7-8H2,1-2H3
    • SMILES: CC(C)OC1=CC=C(C=C1)CCO

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 180.115029749g/mol
  • Heavy Atom Count: 13
  • Complexity: 126
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.5Ų

2-4-(propan-2-yloxy)phenylethan-1-ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1634237-0.05g
2-[4-(propan-2-yloxy)phenyl]ethan-1-ol
86817-77-8
0.05g
$348.0 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1425893-50mg
2-(4-Isopropoxyphenyl)ethan-1-ol
86817-77-8 98%
50mg
¥20736.00
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